3-(3,4-Dimethoxyphenyl)propionic acid

• IUPAC Name: 3-(3,4-dimethoxyphenyl)propanoic acid
• InChI: InChI=1S/C11H14O4/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3,5,7H,4,6H2,1-2H3,(H,12,13)
• InChI Key: LHHKQWQTBCTDQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC(=O)O)OC
• Molecular Formula: C11H14O4
• DSSTOX Substance ID: DTXSID70175294
• Molecular Weight: 210.23 g/mol
• CAS No.: 2107-70-2

Description

3,4-Dimethoxyhydrocinnamic acid, also known as 3-(3,4-Dimethoxyphenyl)propanoic acid, is an organic compound with the molecular formula C11H14O4. It is a derivative of cinnamic acid, characterized by the presence of two methoxy groups attached to the benzene ring. This compound is of interest due to its various applications in scientific research and industry.

Scientific Research Applications

3,4-Dimethoxyhydrocinnamic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: It is used in the production of various chemicals and materials, including polymers and pharmaceuticals.

Mechanism of Action

Target of Action

The primary target of 3-(3,4-Dimethoxyphenyl)propionic acid is the Aromatic-amino-acid aminotransferase . This enzyme plays a crucial role in the metabolism of aromatic amino acids, which are essential for protein synthesis and other vital biological processes.

Mode of Action

It is known to stimulate γ globin gene expression and erythropoiesis in vivo . This suggests that the compound may interact with its target enzyme to modulate gene expression and red blood cell production.

Biochemical Pathways

Given its impact on γ globin gene expression and erythropoiesis, it is likely that the compound influences thehemoglobin synthesis pathway and the erythropoiesis pathway .

Pharmacokinetics

It is known to be an orally active compound , suggesting that it can be absorbed through the gastrointestinal tract

Result of Action

The primary result of the action of this compound is the induction of γ globin gene expression and stimulation of erythropoiesis . This leads to an increase in the production of red blood cells, which can be beneficial in the treatment of conditions such as β hemoglobinopathies and other anemias .

Safety and Hazards

When handling 3-(3,4-Dimethoxyphenyl)propionic acid, it is recommended to avoid contact with skin and eyes, avoid breathing vapors or mists, and do not ingest. If swallowed, seek immediate medical assistance. Wash thoroughly after handling.

Biochemical Analysis

Biochemical Properties

3-(3,4-Dimethoxyphenyl)propionic acid is an orally active short-chain fatty acid (SCFA) derivative . It interacts with various enzymes and proteins, including aromatic-amino-acid aminotransferase .

Cellular Effects

The compound has been found to stimulate γ globin gene expression and erythropoiesis in vivo . This suggests that this compound has a significant impact on cell function, including effects on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Preparation Methods

Synthetic Routes and Reaction Conditions

3,4-Dimethoxyhydrocinnamic acid can be synthesized through several methods. One common synthetic route involves the reaction of veratraldehyde with Meldrum’s acid in the presence of formic acid and triethylamine. The reaction mixture is refluxed in benzene for several hours, followed by acidification and extraction to yield the desired product .

Industrial Production Methods

Industrial production methods for 3,4-Dimethoxyhydrocinnamic acid typically involve similar synthetic routes but are optimized for larger scale production. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3,4-Dimethoxyhydrocinnamic acid undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding carboxylic acids or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or alkanes.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Comparison with Similar Compounds

Similar Compounds

• 3,4-Dimethoxycinnamic acid
• 3,5-Dimethoxycinnamic acid
• 3,4-Dimethoxyphenylpropionic acid

Uniqueness

3,4-Dimethoxyhydrocinnamic acid is unique due to its specific substitution pattern on the benzene ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and biological activities, making it valuable for specific applications .

Synthesis routes and methods I

Procedure details

After dropping 20.4 g (23.7 ml, 0.24 mol) of piperidine to 27.6 g (22.6 ml, 0.6 mol) of formic acid under stirring and cooling, 7.2 g (0.05 mol) of Meldrum's acid and 8.3 g (0.05 mol) of veratraldehyde were added to the above mixture, then the procedure of Example 35 was followed.

Synthesis routes and methods II

Procedure details

After weighing 14.4 g (0.1 mol) of Meldrum's acid and 16.6 g (0.1 mol) of veratraldehyde to 50 ml of the mixture of formic acid and triethylamine prepared according to Example 1, the reaction mixture was heated to 90° C. during 1 hour and maintained at 90° C. for 2 hours. After cooling down to room temperature 200 ml of ice-water were added to the reaction mixture, the pH value was adjusted to 1 by adding concentrated hydrochloric acid and the mixture was let stand at 5° C. for 16 hours. After filtration the precipitate was washed 3 times on the filter and dried at 40° C. under reduced pressure.

Synthesis routes and methods III

Procedure details

A reaction mixture containing 14.4 g (0.1 mol) of Meldrum's acid, 16.6 g (0.1 mol) of veratraldehyde, 100 ml of ethyl acetate and 25 ml of the mixture of formic acid and triethylamine prepared as described in Example 1 was heated to its boiling point during 1 hour and then refluxed for 6 hours. After distilling off the ethyl acetate under reduced pressure, the distillation residue was cooled to room temperature, 100 ml of water were added and the pH value of the mixture was adjusted to 1 with concentrated hydrochloric acid, then the method described in Example 1 was followed.

Synthesis routes and methods IV

Procedure details

After dropwise adding 17.55 g (25 ml, 0.24 mol) of diethylamine to 27.6 g (22.6 ml, 0.6 mol) of formic acid under stirring and cooling, 7.2 g (0.05 mol) of Meldrum's acid and 8.3 g (0.05 mol) of veratraldehyde were added to the above mixture, then the procedure of Example 35 was followed.

Synthesis routes and methods V

Procedure details

After adding 6.25 ml of the mixture of formic acid and triethylamine prepared as described in Example 1 to 15 ml of dimethylformamide, 3.60 g (0.025 mol) of Meldrum's acid and 4.15 g (0.025 mol) of veratraldehyde were added to the above mixture, which was then heated to 110° C. during 1 hour and reacted at the same temperature for 3 hours. The product was separated from the reaction mixture by the method as described in Example 1.

Customer Q & A

Q1: What are the key metabolic pathways of 3-(3,4-Dimethoxyphenyl)propionic acid in biological systems?

A1: Research on similar compounds, specifically 3,4-dimethoxyallylbenzene (eugenol methyl ether), suggests that metabolism primarily occurs through oxidation of the side chain. This leads to the formation of metabolites like 2-hydroxy-3-(3,4-dimethoxyphenyl)-propionic acid, 3,4-dimethoxybenzoic acid, and 3,4-dimethoxycinnamic acid. These metabolites are often excreted as glycine conjugates. [] Further research is needed to confirm if this compound follows similar metabolic pathways.

Q2: How does the structure of this compound relate to its activity as a phosphodiesterase 4 (PDE4) inhibitor?

A2: Studies exploring the structure-activity relationship (SAR) of this compound derivatives, specifically incorporating a phthalimide group, revealed that modifications on the phthalimide moiety significantly impacted PDE4 inhibitory activity. The introduction of a sulfone group and further optimization led to the discovery of Apremilast, a potent and orally active PDE4 inhibitor. [] This highlights the crucial role of specific structural modifications in enhancing the desired biological activity.

Q3: Can this compound be used as a building block for synthesizing other compounds with biological activity?

A3: Yes, this compound has proven to be a versatile starting material in organic synthesis. Researchers successfully synthesized a series of novel hybrid compounds by combining aza-brazilin and imidazole moieties with this compound as the core structure. [] These hybrid compounds exhibited promising cytotoxic activity against various human tumor cell lines, highlighting the potential of using this compound for developing novel therapeutic agents.

Q4: What is the standard molar enthalpy of sublimation for this compound?

A4: Using the Knudsen mass-loss effusion technique, the standard molar enthalpy of sublimation (ΔcrgmHo) for this compound was determined to be 102.5 ± 1.8 kJ/mol. This value was derived from the temperature dependence of vapor pressure measurements between 352.18 K and 366.16 K. []

Q5: Are there any known analytical techniques for characterizing and quantifying this compound?

A5: While specific analytical methods for this compound are not detailed in the provided research, standard techniques employed for similar organic compounds are likely applicable. These include spectroscopic methods like Nuclear Magnetic Resonance (NMR) spectroscopy (both 1H NMR and 13C NMR) and Infrared (IR) spectroscopy. [, , ] Furthermore, techniques like Gas Chromatography-Mass Spectrometry (GC-MS) could be employed for separation and identification, especially in biological samples. []